3-Hydroxy-5-(2-hydroxyethyl)-5-methyloxolan-2-one
Overview
Description
3-Hydroxy-5-(2-hydroxyethyl)-5-methyloxolan-2-one is a chemical compound with a unique structure that includes a hydroxyethyl group and a methyloxolanone ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Hydroxy-5-(2-hydroxyethyl)-5-methyloxolan-2-one can be achieved through several methods. One common approach involves the reaction of a suitable precursor with an appropriate reagent under controlled conditions. For example, the compound can be synthesized by reacting 2-hydroxyethyl methacrylate with a suitable catalyst in the presence of a solvent .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
3-Hydroxy-5-(2-hydroxyethyl)-5-methyloxolan-2-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The hydroxyethyl group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and substitution reagents like alkyl halides. The reactions typically occur under controlled temperatures and pressures to ensure the desired outcomes .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .
Scientific Research Applications
3-Hydroxy-5-(2-hydroxyethyl)-5-methyloxolan-2-one has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the production of polymers and other industrial materials.
Mechanism of Action
The mechanism of action of 3-Hydroxy-5-(2-hydroxyethyl)-5-methyloxolan-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 3-Hydroxy-5-(2-hydroxyethyl)-5-methyloxolan-2-one include:
- 3-Hydroxy-5-methyl-5-phenyl-2-oxazolidinone
- 3-Hydroxy-5-methyl-5-(2-methoxyethyl)-2-oxazolidinone
Uniqueness
What sets this compound apart is its unique combination of a hydroxyethyl group and a methyloxolanone ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various applications in research and industry .
Properties
CAS No. |
61892-50-0 |
|---|---|
Molecular Formula |
C7H12O4 |
Molecular Weight |
160.17 g/mol |
IUPAC Name |
3-hydroxy-5-(2-hydroxyethyl)-5-methyloxolan-2-one |
InChI |
InChI=1S/C7H12O4/c1-7(2-3-8)4-5(9)6(10)11-7/h5,8-9H,2-4H2,1H3 |
InChI Key |
OYWFKFZCILOYLM-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC(C(=O)O1)O)CCO |
Origin of Product |
United States |
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